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Compound of Interest

Compound Name: Barium hydride (BaH2)

Cat. No.: B083081 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the discovery and historical evolution of barium hydride

(BaH₂) synthesis. From early direct hydrogenation methods to modern techniques for

producing high-purity and nanostructured materials, this document provides a comprehensive

overview for scientific professionals. Detailed experimental protocols, comparative data, and

workflow visualizations are presented to facilitate a deeper understanding of this reactive

alkaline earth metal hydride.

Discovery and Historical Context
The investigation of alkaline earth metal hydrides, including barium hydride, was a natural

progression in the systematic study of metal-hydrogen systems that gained momentum in the

early 20th century. Initial interest was driven by a fundamental curiosity about the chemical and

physical properties of these compounds. Early research focused on the direct reaction of

elemental barium with hydrogen gas at elevated temperatures to produce barium hydride.[1]

The development of techniques to handle highly reactive metals and pure gases was crucial to

these initial syntheses.

Over the decades, research into barium hydride has evolved significantly. A turning point in the

academic interest was the discovery of a structural phase transition at elevated temperatures,

which led to a dramatic increase in its ionic conductivity.[1] This property has opened up

avenues for its potential application as a hydride ion (H⁻) conductor in various energy-related
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fields. More recently, research has expanded to include its use in ammonia synthesis and as a

precursor for other advanced materials.[1][2]

Physicochemical and Thermodynamic Properties
Barium hydride is a gray, crystalline solid that is highly reactive, particularly with water and

oxygen.[3] It is classified as a saline (or salt-like) hydride, indicating a significant ionic character

in the bonding between the barium cation (Ba²⁺) and hydride anions (H⁻). Key physicochemical

and thermodynamic data for barium hydride are summarized in the table below.

Property Value Reference(s)

Molecular Formula BaH₂ [4]

Molar Mass 139.35 g/mol [3]

Appearance Gray crystalline solid [3]

Density 4.21 g/cm³ [3]

Melting Point 675 °C (decomposes) [3][5]

Crystal Structure (ambient) Orthorhombic (PbCl₂ type) [4]

ΔH°f (298.15 K, solid) -171 kJ/mol

ΔG°f (298.15 K, solid) -130 kJ/mol

S° (298.15 K, solid) 63 J/(mol·K)

Molar Heat Capacity (Cp) 46 J/(mol·K)

Synthesis Methodologies
The synthesis of barium hydride can be broadly categorized into direct synthesis, high-purity

synthesis involving precursor purification, and alternative methods. High-pressure techniques

have also been developed for the synthesis of novel barium superhydrides.

Direct Synthesis from Elemental Barium and Hydrogen
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The most common and straightforward method for preparing barium hydride is the direct

reaction of elemental barium with hydrogen gas.[4] This exothermic reaction is typically carried

out at elevated temperatures to overcome the activation energy.

Reaction: Ba (s) + H₂ (g) → BaH₂ (s)

A summary of various reported experimental conditions for the direct synthesis of barium

hydride is presented in the table below.

Method
Temperatur
e (°C)

Pressure Duration Notes
Reference(s
)

Common

Laboratory

Method

150–200 Not Specified Not Specified

Often cited

temperature

range for

direct

hydrogenatio

n.

[4]

High-

Temperature

Synthesis

800 Flowing H₂ 12 hours

Conducted in

a tube

furnace.

[4]

Room Temp.

followed by

Heat

Room Temp.,

then 400
20 bar

2 days, then

5 hours

Initial reaction

at room

temperature.

[4]

Deuteride

Synthesis
180 27 bar 24 hours

Synthesis of

deuterated

barium

hydride

(BaD₂).

[4]

This protocol is based on a method for producing a high-purity sample for structural analysis.

Objective: To synthesize barium hydride by the direct reaction of elemental barium with

hydrogen gas at high temperature.

Materials:
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Pure barium metal (e.g., from Sigma-Aldrich)

High-purity hydrogen or deuterium gas

Inert gas (e.g., Argon)

Equipment:

Glovebox with an inert atmosphere

Sealed reactor (e.g., stainless steel or quartz tube)

Tube furnace

Gas flow controllers

Drying columns for gases

Procedure:

Inside an argon-filled glovebox, cut approximately 5 g of pure barium metal into smaller

pieces to increase the surface area.

Place the barium metal pieces inside the sealed reactor.

Seal the reactor and remove it from the glovebox.

Connect the reactor to a gas line with high-purity hydrogen (or deuterium) and an exhaust.

Ensure all connections are secure and leak-tested.

Place the reactor inside a tube furnace.

Purge the system with flowing hydrogen gas at a rate of approximately 50 cm³/min to remove

any residual air.

Heat the reactor to 800 °C and maintain this temperature for 12 hours under a continuous

flow of hydrogen gas.

After 12 hours, cool the furnace to room temperature while maintaining the hydrogen flow.
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Once at room temperature, the hydrogen flow can be stopped, and the reactor can be

transferred back into a glovebox for sample recovery.

Critical Safety Note: Utmost care must be taken to ensure the sample is not exposed to air or

moisture at any stage of the synthesis or handling, as barium hydride is pyrophoric and

reacts vigorously with water.[3]

Synthesis of High-Purity Barium Hydride
The purity of the final barium hydride product is critically dependent on the purity of the starting

barium metal. Commercial barium can contain other alkaline earth metals, such as calcium and

strontium, as impurities. As barium hydride reacts with water, purification methods are applied

to a water-stable precursor, such as a barium salt, before its conversion to the hydride.[4]

The following diagram illustrates a typical workflow for the synthesis of high-purity barium

hydride, starting from the purification of a barium salt precursor.
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Barium Precursor Purification Barium Metal Production Barium Hydride Synthesis

Impure Barium Salt
(e.g., BaCl₂)

Selective Precipitation
(e.g., as BaCrO₄ or BaSO₄) Filtration and Washing Conversion to

Barium Carbonate
Conversion to
Barium Oxide High-Purity BaO Reduction of BaO

(e.g., with Al)
Vacuum Distillation

of Barium Metal High-Purity Barium Direct Hydrogenation High-Purity BaH₂
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Prepare Diamond Anvil Cell (DAC)

Load Gasket and Sample Chamber

Load Barium Metal and
Pressure Standard (e.g., Ruby)

Load Hydrogen Source
(e.g., NH₃BH₃ or liquid H₂)

Seal the DAC

Increase Pressure Incrementally

Monitor Pressure via
Ruby Fluorescence

Measure

In-situ Analysis
(e.g., XRD, Raman)

AnalyzeAdjust

Synthesis of BaHₓ

at High P and T (optional laser heating)

Observe

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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